Cas no 1396815-83-0 (4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

• Product Name: 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• CAS No: 1396815-83-0
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• CID: 6323161
• PubChem ID: 71793869
• Update Time: 2025-05-20

4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• 1396815-83-0
• F6247-0419
• 4-(2-fluorophenyl)-9-methoxy-2-methyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
• 4-(2-fluorophenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
• 4-(2-fluorophenyl)-9-methoxy-2-methyl-5H-1,4-benzoxazepin-3-one
• AKOS024544327

• Inchi： 1S/C17H16FNO3/c1-11-17(20)19(14-8-4-3-7-13(14)18)10-12-6-5-9-15(21-2)16(12)22-11/h3-9,11H,10H2,1-2H3
• InChI Key： YRSPLVMWVJBOLN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C(C)OC2C(=CC=CC=2C1)OC)=O

Computed Properties

• Exact Mass: 301.11142153g/mol
• Monoisotopic Mass: 301.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Introduction to 4-(2-Fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396815-83-0)

4-(2-Fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396815-83-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a fluorophenyl group and a methoxy substituent, contribute to its distinct pharmacological properties.

The chemical structure of 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one consists of a benzoxazepine core with specific functional groups that enhance its bioavailability and target specificity. The fluorophenyl group is known to improve the lipophilicity and metabolic stability of the molecule, while the methoxy substituent can influence the compound's binding affinity to various receptors. These structural characteristics make it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in brain tissues, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and Mcl-1, which are often overexpressed in various types of cancer. These findings suggest that 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one could be a valuable lead compound for developing novel anticancer therapies.

The pharmacokinetic profile of 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier (BBB), making it suitable for central nervous system (CNS) disorders. Furthermore, its low toxicity and minimal side effects make it a safe candidate for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse events reported. These trials are expected to provide valuable insights into the optimal dosing regimens and potential therapeutic applications of this compound.

Beyond its direct therapeutic applications, 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one also serves as an important tool for basic research. Its unique chemical structure allows scientists to explore the structure-function relationships of benzoxazepines and their interactions with biological targets. This knowledge can be leveraged to design more effective drugs with improved selectivity and reduced side effects.

In conclusion, 4-(2-fluorophenyl)-9-methoxy-2-methyl-2,3,4,5-tetrahydro-1， 4-benzoxazepin - 3 - one (CAS No. 1396815 - 83 - 0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a promising candidate for treating various neurological disorders and cancers. Ongoing clinical trials will further elucidate its therapeutic potential and pave the way for its eventual use in clinical practice.